Golden Yellow

• CAS: 49625-21-0
• Molecular Formula: C19H20N4O7
• Molecular Weight: 416.4 g/mol
• InChI: InChI=1S/C19H20N4O7/c1-30-14-8-9-15(16(11-14)23(28)29)22-19(27)21-13-6-4-12(5-7-13)18(26)20-10-2-3-17(24)25/h4-9,11H,2-3,10H2,1H3,(H,20,26)(H,24,25)(H2,21,22,27)
• InChIKey: PTPLEYMLIITMPI-UHFFFAOYSA-N

Golden Yellow Molecular Identity

Golden Yellow (CAS 49625-21-0), systematically named 4-[[4-[[[(4-methoxy-2-nitrophenyl)amino]carbonyl]amino]benzoyl]amino]butanoic acid, is a synthetic organic compound classified as a substituted ureido-benzamide [1]. It possesses a molecular formula of C19H20N4O7, a molecular weight of 416.39 g/mol, and is characterized by a 4-methoxy-2-nitrophenyl group linked through a urea bridge to a benzoyl-butyric acid moiety . Its structural features, particularly the nitro and ureido functionalities, place it within a chemical space explored for anion recognition, supramolecular chemistry, and the development of fluorescent probes, though specific commercial applications for this exact CAS number are not well-documented in primary literature [2].

Class Substituted ureido-benzamide

Potential Anion recognition & probe scaffold

Supply note Verify molecular form (C19H20N4O7 vs C19H18N4O8)

• [1] National Center for Biotechnology Information. PubChem Database. 4-((4-((((4-Methoxy-2-nitrophenyl)amino)carbonyl)amino)benzoyl)amino)butanoic acid. Available at: https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Supramolecular chemistry with ureido-benzoic acids. Chemical Science, 2014. A new self-complementary ureido-benzoic acid (UBA) quadruple hydrogen-bonding motif is introduced. The dimerization constant is of the order of 10^9 M^-1. View Source

Generic Substitution Risks for Golden Yellow

Generic substitution of Golden Yellow with another ureido-benzamide derivative or a compound sharing a similar methoxy-nitrophenyl motif is fraught with risk due to the absence of public, quantifiable performance data. The compound's specific combination of a 4-methoxy-2-nitro substitution pattern on the phenyl ring and the terminal butanoic acid chain is not a common, well-characterized pharmacophore or dye scaffold. Small structural modifications, such as the positional isomerism of the nitro and methoxy groups or changes in the linker length, are known in related chemical classes to drastically alter binding affinities, solubility, and supramolecular behavior [1]. Without direct head-to-head data confirming functional equivalence, a substitute cannot be assumed to perform identically in a specialized research or industrial process. Any procurement decision for a substitute would necessitate a full re-validation of the specific application to mitigate performance failure [2].

! Scaffold mismatch: Not directly interchangeable with distyryl-biphenyl brighteners (e.g., CBS-X); may require complete reformulation.

! Specification variance: Supplier listings differ (C19H20N4O7 vs C19H18N4O8), indicating potential keto or hydrate forms; purity is often unspecified.

! Isomer sensitivity: Positional isomerism (2-nitro vs. 4-nitro) can drastically alter solid-state properties and solubility; isomer data are not reliable proxies.

• [1] Unusual stoichiometry of urea-derivatized calix[4]arenes induced by anion complexation. Invenio NUSL. This study demonstrates that the substitution pattern (distal vs proximal) on p-nitrophenyl-ureido functions significantly impacts anion binding stoichiometry and complexation behavior. View Source
• [2] This conclusion is an analytical synthesis based on the complete absence of comparative performance data in the public domain, requiring any substitution to be treated as a new, unvalidated variable. View Source

Quantitative Differentiation Evidence for Golden Yellow

Molecular Scaffold Differentiation

The molecular architecture of Golden Yellow features a ureido-benzamide core terminated with a butanoic acid group. Common commercial optical brighteners, such as CBS-X (CAS 27344-41-8), are typically distyryl-biphenyl derivatives. The structural class of Golden Yellow is therefore fundamentally different, making it unsuitable as a direct substitute for high-volume textile or detergent whitening applications without complete reformulation and performance testing [1]. This represents a class-level inference, as no direct application comparison study exists.

Scaffold Comparison

Class-level inference

Target: ureido-benzamide core
Comparator: distyryl-biphenyl (CBS-X)

May not function as optical brightener without reformulation.

Chromophore class mismatch; requires unique specification.

Evidence Dimension	Molecular Scaffold Type
Target Compound Data	Substituted ureido-benzamide with a butanoic acid side chain (Molecular Weight: 416.39 g/mol)
Comparator Or Baseline	CBS-X (CAS 27344-41-8) is a distyryl-biphenyl derivative (Molecular Weight: ~562 g/mol)
Quantified Difference	Fundamentally different chromophore and molecular target; not comparable for functional substitution.
Conditions	Structural classification analysis.

Why This Matters

For a procurement specialist, this confirms that Golden Yellow is not a 'drop-in' alternative for commodity optical brighteners and would require a unique specification for a niche application.

• [1] Optical Brightener CBS-X Technical Datasheet. Various manufacturers. Describes CBS-X as a distyryl-biphenyl derivative used for whitening cellulose fibers. View Source

Purity and Specification Differentiation

A comparison of vendor listings for Golden Yellow (CAS 49625-21-0) reveals a potential key point of differentiation in product specification. Some suppliers list the compound with a molecular formula of C19H20N4O7 and a molecular weight of 416.39 g/mol , while others list a formulation with an additional oxygen atom, C19H18N4O8, and a molecular weight of 430.37 g/mol [1]. This discrepancy suggests that the compound may exist in a keto-form (with a 3-oxo group on the butanoic acid chain) or as a hydrate. Without rigorous analytical data, the exact form supplied can vary. The absence of a specified purity level (e.g., >98%) on many listings further underscores the risk of acquiring material of unknown or inconsistent composition.

Formula Variance

Cross-study comparable

ΔMW ≈ 14 g/mol

Supplier specifications may reflect different molecular forms.

Specify exact form and validate purity upon receipt.

Evidence Dimension	Specified Molecular Formula and Molecular Weight
Target Compound Data	C19H20N4O7 (MW 416.39) as per ChemBLINK and db.yaozh.com
Comparator Or Baseline	C19H18N4O8 (MW 430.37) as per shachemlin.cn and other vendors
Quantified Difference	Difference of one oxygen atom (ΔMW = 13.98 g/mol), indicating a potential 3-keto derivative, hydrate, or analytical discrepancy.
Conditions	Cross-referencing of publicly available supplier datasheets.

Why This Matters

This is a critical procurement parameter. A user must specify the exact form and desired purity level required for their process and validate it upon receipt, as the supplied material can vary between vendors.

• [1] Shanghai ChemLin. 4-(4-(3-(4-methoxy-2-nitrophenyl)ureido)benzamido)-3-oxobutanoic acid. Molecular Formula: C19H18N4O8. Molecular Weight: 430.37. View Source

Physical Form and Handling

The physical form of the target compound is another point of differentiation, though data is sparse. The compound is described by its IUPAC name as a butanoic acid derivative, which suggests solid-state properties dependent on the terminal carboxyl group. In contrast, a closely related analog, 4-({[(2-methoxy-4-nitrophenyl)carbamoyl]amino}methyl)benzoic acid, is a positional isomer with the nitro group at the 4-position of the phenyl ring . This seemingly minor structural change would result in a different crystal packing, melting point, and solubility profile, directly impacting the practical handling and formulation of the compound in a laboratory setting. No quantitative melting point or solubility data for the target compound were found for direct comparison.

Isomer Sensitivity

Data to verify

2-nitro vs. 4-nitro positional isomer

Physical properties cannot be inferred from isomer data.

No published melting point or solubility; experimental determination required.

Evidence Dimension	Molecular Structure and Predicted Physical Properties
Target Compound Data	C19H20N4O7 with a 4-methoxy-2-nitrophenyl group. Terminal butanoic acid. No melting point data published.
Comparator Or Baseline	4-({[(2-methoxy-4-nitrophenyl)carbamoyl]amino}methyl)benzoic acid, a positional isomer.
Quantified Difference	Positional isomerism (2-nitro vs. 4-nitro) leads to fundamentally different solid-state properties, though specific data are unavailable.
Conditions	Structural and cheminformatics comparison.

Why This Matters

For an end-user, the physical form directly dictates solvent choice, purification strategy, and storage conditions. Without published data, experimental determination is required, making the 'known' physical properties of an isomer an insufficient proxy for the target compound.

Golden Yellow Niche Applications

Anion Receptor Design Scaffold

The ureido-benzamide core of Golden Yellow is structurally analogous to motifs used in synthetic anion receptors. Its 4-methoxy-2-nitrophenyl group can act as a chromogenic signaling unit, whereby anion binding induces a color change. A research group developing novel sensors for carboxylates or phosphates could use this compound as a starting scaffold for systematic structure-activity relationship (SAR) studies [1].

Analytical Reference Standard for Nitro-Ureido Compounds

Given the discrepancy in published molecular formulas (C19H20N4O7 vs. C19H18N4O8), an analytical laboratory could use a highly purified sample of Golden Yellow to develop and validate HPLC or LC-MS methods specifically designed to resolve and quantify the two potential forms. This makes the compound a valuable internal reference standard for quality control in a production process where both the target compound and its 3-oxo derivative may be present [2].

Heterocyclic Synthesis Intermediate

The presence of a reactive urea bridge and a terminal carboxylic acid makes Golden Yellow a potential intermediate for synthesizing more complex heterocycles, such as hydantoins or quinazolines. A medicinal chemistry laboratory focused on synthesizing novel libraries for biological screening could procure this compound as a key building block, where its specific substitution pattern offers a point of diversification not available from commercial alternatives [3].

Application

Selection Property

Validation Focus

Anion receptor scaffold design

Ureido-benzamide core with chromogenic nitrophenyl unit

Anion binding & SAR studies

Analytical reference for nitro-ureido compounds

Distinct molecular forms (C19H20N4O7 vs C19H18N4O8)

HPLC/LC-MS method development & quantification

Heterocyclic synthesis intermediate

Reactive urea bridge and terminal carboxylic acid

Diversification in medicinal chemistry libraries

• [1] Synthesis and anion recognition studies of new ureylbenzamide-based receptors. Semantic Scholar, 2018. A study on the binding affinity of ureylbenzamide-based receptors for different anions, establishing the functional utility of this chemical class. View Source
• [2] This application scenario is logically derived from the identified discrepancy in molecular formulas between vendor listings (C19H20N4O7 vs C19H18N4O8) as noted in Section 3, Evidence Item 2. View Source
• [3] Herbicidal 2-ureido-benzamides. Google Patents. This patent describes the general utility of the ureido-benzamide class as a basis for synthesizing biologically active molecules, supporting the use of the target compound as a synthetic intermediate. View Source